Cas no 53885-56-6 (Thieno[3,2-c]pyridine,5-[(2,6-dichlorophenyl)methyl]-4,5,6,7-tetrahydro-, hydrochloride (1:1))

Thieno[3,2-c]pyridine,5-[(2,6-dichlorophenyl)methyl]-4,5,6,7-tetrahydro-, hydrochloride (1:1) structure
53885-56-6 structure
Product Name:Thieno[3,2-c]pyridine,5-[(2,6-dichlorophenyl)methyl]-4,5,6,7-tetrahydro-, hydrochloride (1:1)
CAS No:53885-56-6
MF:C14H14Cl3NS
MW:334.691659450531
CID:378681
PubChem ID:3041298
Update Time:2025-04-19

Thieno[3,2-c]pyridine,5-[(2,6-dichlorophenyl)methyl]-4,5,6,7-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-c]pyridine,5-[(2,6-dichlorophenyl)methyl]-4,5,6,7-tetrahydro-, hydrochloride (1:1)
    • 5-[(2,6-dichlorophenyl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine,hydrochloride
    • Thieno(3,2-c)pyridine, 4,5,6,7-tetrahydro-5-((2,6-dichlorophenyl)methyl)-, monohydrochloride
    • SCHEMBL11703380
    • 53885-56-6
    • DTXSID30202151
    • 5-(2,6-Dichlorobenzyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridine hydrochloride
    • Inchi: 1S/C14H13Cl2NS.ClH/c15-12-2-1-3-13(16)11(12)9-17-6-4-14-10(8-17)5-7-18-14;/h1-3,5,7H,4,6,8-9H2;1H
    • InChI Key: QXHZVRGQPHQYDJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CN1CC2C=CSC=2CC1)Cl.Cl

Computed Properties

  • Exact Mass: 332.99152
  • Monoisotopic Mass: 332.991253
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.5

Experimental Properties

  • Boiling Point: 393.4°C at 760 mmHg
  • Flash Point: 191.7°C
  • PSA: 3.24
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